Cas no 4180-30-7 (bis(4-methylpiperazin-1-yl)methanone)

• Product Name: bis(4-methylpiperazin-1-yl)methanone
• CAS No: 4180-30-7
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• MDL: MFCD26395055
• CID: 2146163
• PubChem ID: 515613
• Update Time: 2025-06-08

bis(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• bis(4-methylpiperazin-1-yl)methanone
• Bis(4-methyl-1-piperazinyl)methanone
• DTXSID10333654
• MFCD26395055
• SCHEMBL5470776
• Piperazine, 1-methyl-4-[(4-methyl-1-piperazinyl)carbonyl]-
• piperazine,1-methyl-4-[(4-methyl-1-piperazinyl)carbonyl]-
• SY262999
• AC8207
• JDSZAPBISRHOMR-UHFFFAOYSA-N
• DB-307671
• 4180-30-7
• (4-methylpiperazin-1-yl)ketone

• MDL： MFCD26395055
• Inchi： 1S/C11H22N4O/c1-12-3-7-14(8-4-12)11(16)15-9-5-13(2)6-10-15/h3-10H2,1-2H3
• InChI Key： JDSZAPBISRHOMR-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C)CC1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on bis(4-methylpiperazin-1-yl)methanone

Introduction to Bis(4-methylpiperazin-1-yl)methanone (CAS No. 4180-30-7)

Bis(4-methylpiperazin-1-yl)methanone, with the chemical formula C₁₂H₂₀N₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its bis(4-methylpiperazin-1-yl)methanone structure, which consists of a central methanone group flanked by two 4-methylpiperazine moieties. The unique arrangement of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The CAS no. 4180-30-7 assigned to this compound underscores its importance in chemical databases and regulatory frameworks. Its molecular structure suggests potential applications in the development of drugs targeting neurological and cardiovascular systems. The presence of piperazine rings, known for their bioisosteric properties, enhances the compound's solubility and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the role of bis(4-methylpiperazin-1-yl)methanone as a key building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with improved pharmacokinetic profiles and reduced side effects. For instance, derivatives of this molecule have been explored as potential treatments for conditions such as depression, anxiety, and hypertension.

In the realm of drug discovery, the bis(4-methylpiperazin-1-yl)methanone scaffold has been utilized to create molecules that interact with neurotransmitter receptors. The 4-methylpiperazine moiety, in particular, is known for its ability to modulate serotonin and dopamine pathways, making it valuable in the development of psychotropic drugs. Studies have demonstrated its efficacy in preclinical models, paving the way for further clinical investigations.

The synthesis of bis(4-methylpiperazin-1-yl)methanone involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between methyl ketones and 4-methylpiperazine derivatives under acidic or basic catalysis. Advances in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular properties of bis(4-methylpiperazin-1-yl)methanone have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized synthetic pathways. Additionally, molecular dynamics simulations have helped elucidate its interactions with biological targets, contributing to rational drug design.

The pharmaceutical industry has shown considerable interest in bis(4-methylpiperazin-1-yl)methanone due to its potential as a prodrug or precursor for active pharmaceutical ingredients (APIs). Its structural flexibility allows for modifications that can enhance drug delivery systems and improve patient compliance. Furthermore, its role in combinatorial chemistry has led to the discovery of novel drug candidates through high-throughput screening approaches.

In conclusion, bis(4-methylpiperazin-1-yl)methanone (CAS no. 4180-30-7) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile applications make it indispensable in the development of next-generation therapeutics. As scientific understanding continues to evolve, this compound is poised to play an even greater role in addressing complex medical challenges.